Cas no 1602709-40-9 (1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]-)

• Product Name: 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]-
• CAS No: 1602709-40-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5295597
• Update Time: 2025-05-19

1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]-

• Inchi： 1S/C7H13N3S/c1-6-5-10(3-4-11-2)9-7(6)8/h5H,3-4H2,1-2H3,(H2,8,9)
• InChI Key： AAILQZHCTBILRJ-UHFFFAOYSA-N
• SMILES： N1(CCSC)C=C(C)C(N)=N1

Additional information on 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]-

Comprehensive Overview of 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]- (CAS No. 1602709-40-9)

1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]- (CAS No. 1602709-40-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and methylthioethyl substituent, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features make it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

The growing interest in 1H-Pyrazol-3-amine derivatives is driven by their potential applications in pharmaceutical development. Recent studies highlight the role of such compounds in modulating enzymatic activity and receptor binding, particularly in the context of anti-inflammatory and anticancer agents. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on optimizing the pharmacokinetic properties of 4-methyl-1-[2-(methylthio)ethyl]-1H-pyrazol-3-amine to enhance its bioavailability and therapeutic efficacy.

In the agrochemical sector, CAS 1602709-40-9 has shown promise as a precursor for crop protection agents. Its molecular framework aligns with the design of pesticides and herbicides that target specific metabolic pathways in pests while minimizing environmental impact. As sustainability becomes a global priority, the demand for eco-friendly agrochemicals has surged, positioning this compound as a candidate for green chemistry innovations.

From a synthetic perspective, the methylthioethyl group in 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]- offers intriguing reactivity patterns. Chemists leverage this moiety for cross-coupling reactions and click chemistry, enabling the construction of complex molecular architectures. The compound’s compatibility with modern catalytic systems and flow chemistry techniques further enhances its utility in high-throughput synthesis.

Analytical characterization of 1602709-40-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is critical for applications in GMP-compliant manufacturing. Additionally, computational modeling studies have explored the molecular docking potential of this compound, revealing insights into its interactions with biological targets.

The commercial availability of 4-methyl-1-[2-(methylthio)ethyl]-1H-pyrazol-3-amine has expanded due to its relevance in high-value chemical synthesis. Suppliers often highlight its batch-to-batch consistency and scalability, addressing the needs of industrial and academic researchers alike. As the fine chemicals market evolves, this compound is poised to play a pivotal role in R&D pipelines worldwide.

In conclusion, 1H-Pyrazol-3-amine, 4-methyl-1-[2-(methylthio)ethyl]- (CAS No. 1602709-40-9) exemplifies the intersection of structural ingenuity and practical utility. Its applications span diverse sectors, from life sciences to sustainable agriculture, making it a compound of enduring scientific and industrial significance. Future research will likely uncover new dimensions of its functionality, solidifying its place in the molecular toolkit of the 21st century.